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Compound of Interest

Compound Name: 1-(2-Bromophenyl)guanidine

CAS No.: 123375-81-5

Cat. No.: B051338

Get Quote

Executive Summary
1-(2-Bromophenyl)guanidine (CAS 123375-81-5) is a specialized arylguanidine intermediate

serving as a critical "privileged scaffold" in medicinal chemistry. Unlike simple aliphatic

guanidines, the presence of the ortho-bromine substituent on the phenyl ring confers dual

utility:

Biological Probe: It functions as a ligand analogue for Sigma (

) receptors and 5-HT3 receptors, mimicking the pharmacophore of known agents like 1,3-di-
o-tolylguanidine (DTG).

Synthetic Linchpin: It is the direct precursor for the synthesis of 2-aminobenzimidazoles via

metal-catalyzed intramolecular C-N bond formation. This transformation is pivotal for

accessing diverse therapeutic classes, including antihistamines and anthelmintics.

This guide details the synthesis, catalytic applications, and biological relevance of this

compound, designed for researchers requiring high-fidelity protocols and mechanistic insight.
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Part 1: Chemical Identity & Properties[1]
Property Data

Chemical Name 1-(2-Bromophenyl)guanidine

Synonyms
N-(2-Bromophenyl)guanidine; 2-

Bromophenylguanidine

CAS Number 123375-81-5

Molecular Formula

C

H

BrN

Molecular Weight 214.06 g/mol

Appearance White to off-white solid

pKa (Calculated) ~13.0 (Guanidinium conjugate acid)

Solubility
Soluble in DMSO, Methanol; sparing solubility in

water

Part 2: Synthesis Protocols
The synthesis of 1-(2-Bromophenyl)guanidine requires overcoming the lower nucleophilicity

of the aniline nitrogen caused by the electron-withdrawing bromine atom. The modern

"Cyanamide Route" is preferred over the toxic cyanogen bromide method.

Protocol A: Lewis Acid-Catalyzed Guanylation
(Preferred)
Rationale: This method avoids the use of mercury salts (often used in thiourea desulfurization)

and provides high atom economy.

Reagents:

2-Bromoaniline (1.0 equiv)
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Cyanamide (NH

CN) (1.2 equiv)

Scandium(III) triflate [Sc(OTf)

] (5 mol% catalyst)

Solvent: Water or Ethanol/Water mix

Workflow:

Dissolution: Dissolve 2-bromoaniline in water/ethanol (1:1 v/v) at room temperature.

Activation: Add Sc(OTf)

. The Lewis acid activates the nitrile group of cyanamide, making it susceptible to
nucleophilic attack by the aniline.

Addition: Add cyanamide dropwise.

Reaction: Stir at 60°C for 6–12 hours. Monitor by TLC (eluent: DCM/MeOH 9:1).

Workup: Basify with 1M NaOH to pH >12 to ensure the free base is formed. Extract with

ethyl acetate.

Purification: Recrystallize from ethanol/ether to yield the guanidine salt or free base.

Visualization: Synthesis Pathway
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Figure 1: Lewis acid-catalyzed synthesis pathway from 2-bromoaniline.

Part 3: Core Application – Intramolecular Cyclization
The most significant utility of 1-(2-Bromophenyl)guanidine is its role as a "pre-organized"

substrate for synthesizing 2-aminobenzimidazoles. The ortho-bromo group provides a handle

for metal-catalyzed intramolecular cyclization.

Mechanism: Copper-Catalyzed C-N Coupling
Unlike linear synthesis, this intramolecular approach locks the guanidine moiety into a

heterocycle, a core structure in drugs like Telmisartan (antihypertensive) or Albendazole

(anthelmintic).

Protocol:

Substrate: 1-(2-Bromophenyl)guanidine (1.0 mmol).

Catalyst System: CuI (10 mol%) + 1,10-Phenanthroline (20 mol%).

Base: Cs

CO

(2.0 equiv).

Solvent: DMF or DMSO (anhydrous).

Conditions: Heat at 80–100°C for 12 hours under Argon.

Outcome: The terminal nitrogen of the guanidine displaces the bromine, forming the

imidazole ring.

Visualization: Cyclization Workflow
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Figure 2: Copper-catalyzed intramolecular cyclization mechanism yielding 2-

aminobenzimidazole.

Part 4: Biological Context (SAR)
While often an intermediate, the intact 1-(2-Bromophenyl)guanidine structure possesses

intrinsic biological activity due to the "Privileged Guanidine Scaffold."

Sigma ( ) Receptor Ligands[2][3][4][5]
Context: Sigma receptors are implicated in modulation of ion channels and neurotransmitter

release.
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SAR Insight: The 2-bromo analog is structurally homologous to 1,3-di-o-tolylguanidine

(DTG), a standard high-affinity sigma ligand. The ortho-substitution forces the phenyl ring out

of planarity with the guanidine system, a conformational feature often required for Sigma-

1/Sigma-2 selectivity.

5-HT3 Receptor Modulation[6]
Context: Phenylguanidines (e.g., m-chlorophenylbiguanide) are classic 5-HT3

agonists/antagonists.

SAR Insight: The electron-withdrawing bromine at the ortho position modulates the basicity

of the guanidine (making it less basic than alkyl guanidines) and alters the lipophilicity (logP),

affecting blood-brain barrier penetration.

Part 5: Safety & Handling (GHS)
Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling: Guanidines are strong bases. Store under inert atmosphere (Argon) to prevent

formation of carbonates from atmospheric CO

.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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